[1-({[(4-Methoxyphenyl)sulfonyl]amino}methyl)cyclohexyl]acetic acid

• IUPAC Name: 2-[1-[[(4-methoxyphenyl)sulfonylamino]methyl]cyclohexyl]acetic acid
• InChI: InChI=1S/C16H23NO5S/c1-22-13-5-7-14(8-6-13)23(20,21)17-12-16(11-15(18)19)9-3-2-4-10-16/h5-8,17H,2-4,9-12H2,1H3,(H,18,19)
• InChI Key: LKPGVKUBDYVBHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC2(CCCCC2)CC(=O)O
• Molecular Formula: C16H23NO5S
• Molecular Weight: 341.4 g/mol

Description

“[1-({[(4-Methoxyphenyl)sulfonyl]amino}methyl)cyclohexyl]acetic acid” is a chemical compound with the CAS Number: 929830-68-2. It has a molecular weight of 341.43.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H23NO5S/c1-22-13-5-7-14 (8-6-13)23 (20,21)17-12-16 (11-15 (18)19)9-3-2-4-10-16/h5-8,17H,2-4,9-12H2,1H3, (H,18,19). This code provides a specific description of the structure of the molecule, including the positions of the methoxyphenyl, sulfonyl, amino, methyl, cyclohexyl, and acetic acid groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (341.43). Unfortunately, other specific properties like melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Antioxidant and Enzyme Inhibition Studies

One study investigated the synthesis, characterization, and biological activities of transition metal complexes of novel amino acid bearing Schiff base ligand derived from [1-(aminomethyl)cyclohexyl]acetic acid. These compounds showed promising antioxidant properties and selective inhibition of xanthine oxidase, an enzyme involved in purine metabolism which, when overactive, can contribute to diseases like gout and hyperuricemia (Ikram et al., 2015).

Organic Synthesis Catalysts

Research on the synthesis of pyranopyrazole derivatives using isonicotinic acid as a dual and biological organocatalyst demonstrates the utility of related compounds in facilitating organic reactions under green chemistry principles. This method highlights the efficiency of using environmentally friendly catalysts for synthesizing complex organic molecules (Zolfigol et al., 2013).

Synthesis and Application of Surfactants

The expeditious synthesis of 4-sulfoalkanoic acids, important dianionic-headed surfactants, reflects another facet of research. These compounds, synthesized through radical addition and subsequent oxidation, highlight the compound's relevance in developing surfactants with specific head group functionalities (Jiang & Xu, 2017).

Fluorescent Labeling Reagents

Novel stable fluorophores derived from methoxy-substituted compounds exhibit strong fluorescence across a wide pH range, making them excellent candidates for fluorescent labeling in biomedical analysis. Their stability and pH-independence are particularly valuable for diverse analytical applications (Hirano et al., 2004).

Antimicrobial Agents

A series of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid were synthesized and showed significant antimicrobial activities. These findings open up possibilities for the development of new antimicrobial agents (Noolvi et al., 2016).